Cas no 2680781-95-5 (4-bromo(fluoro)methylidenepiperidine)

• Product Name: 4-bromo(fluoro)methylidenepiperidine
• CAS No: 2680781-95-5
• MF: C₆H₉BrFN
• MW: 194.044764280319
• CID: 5648619
• PubChem ID: 165915845
• Update Time: 2025-05-22

4-bromo(fluoro)methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[bromo(fluoro)methylidene]piperidine
• 2680781-95-5
• EN300-28271837
• 4-bromo(fluoro)methylidenepiperidine

• Inchi： 1S/C6H9BrFN/c7-6(8)5-1-3-9-4-2-5/h9H,1-4H2
• InChI Key： PPCRLXHRBGJGNC-UHFFFAOYSA-N
• SMILES： Br/C(=C1\CCNCC\1)/F

Computed Properties

• Exact Mass: 192.99024g/mol
• Monoisotopic Mass: 192.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-bromo(fluoro)methylidenepiperidine

4-Bromo(Fuoro)Methylidenepiperidine: A Comprehensive Overview

The compound with CAS No. 2680781-95-5, commonly referred to as 4-bromo(fluoro)methylidenepiperidine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its research.

4-Bromo(fluoro)methylidenepiperidine belongs to the class of heterocyclic compounds, specifically piperidines, which are six-membered rings containing one nitrogen atom. The presence of bromine and fluorine substituents on the methylidene group makes this compound highly reactive and versatile. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The synthesis of 4-bromo(fluoro)methylidenepiperidine involves a multi-step process that typically begins with the preparation of the piperidine ring. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most intriguing aspects of 4-bromo(fluoro)methylidenepiperidine is its ability to act as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the construction of bioisosteres, which are molecules that mimic the biological activity of natural compounds but differ structurally. This property has made it a valuable tool in medicinal chemistry for designing drugs with improved pharmacokinetic profiles.

Recent studies have also focused on the pharmacological properties of 4-bromo(fluoro)methylidenepiperidine. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, its ability to modulate certain cellular pathways has led to investigations into its role in cancer therapy.

In terms of industrial applications, 4-bromo(fluoro)methylidenepiperidine has found use in the agrochemical sector as a component in pesticides and herbicides. Its unique chemical properties make it effective in targeting specific pests while minimizing environmental toxicity.

The safety and toxicity profile of 4-bromo(fluoro)methylidenepiperidine have also been extensively studied. Regulatory agencies have established guidelines for its safe handling and use, ensuring that it meets all necessary standards for human and environmental safety.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the biological activity of 4-bromo(fluoro)methylidenepiperidine. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its potential applications and optimize its production processes.

In conclusion, 4-bromo(fluoro)methylidenepiperidine (CAS No. 2680781-95-5) is a versatile compound with a wide range of applications across various fields. Its unique chemical properties and promising biological activity make it a subject of continued interest for researchers worldwide.